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Compound of Interest

Compound Name: N-Methoxy-N-methylacetamide-d3

Cat. No.: B12366308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of N-
Methoxy-N-methylacetamide-d3. The information is intended to support research,

development, and quality control activities where this deuterated Weinreb amide is utilized.

Core Physical Properties
While specific experimental data for the deuterated compound is limited, the physical properties

are expected to be very similar to its non-deuterated analogue, N-Methoxy-N-methylacetamide,

with the primary difference being the molecular weight.
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Property Value Notes

Chemical Name
N-Methoxy-N-(methyl-

d3)acetamide

CAS Number 132289-60-2[1]

Molecular Formula C4H6D3NO2

Molecular Weight 106.14 g/mol [2]

The non-deuterated form has a

molecular weight of 103.12

g/mol .[3][4][5]

Appearance Clear colorless liquid[3][5]
Assumed from the non-

deuterated analogue.

Boiling Point ~152 °C[3][5][6][7][8]

Value for the non-deuterated

analogue. The boiling point of

the deuterated compound is

expected to be very similar.

Density ~0.97 g/mL at 25 °C[6][8]

Value for the non-deuterated

analogue. The density of the

deuterated compound is

expected to be slightly higher.

Refractive Index ~1.426 (n20/D)[5][6][8]

Value for the non-deuterated

analogue at 20 °C with the

sodium D-line.

Purity ≥ 98% (GC)[5]
A common purity level for the

non-deuterated analogue.

Experimental Protocols
Detailed experimental protocols for the determination of the key physical properties are

outlined below. These are generalized methods applicable to liquid compounds such as N-
Methoxy-N-methylacetamide-d3.

Determination of Boiling Point (Capillary Method)
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The boiling point can be determined using a Thiele tube or a similar heating apparatus.

Sample Preparation: A small amount of the liquid is placed in a small test tube. A capillary

tube, sealed at one end, is inverted and placed into the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. The assembly is then immersed in a heating bath (e.g., paraffin

oil) within a Thiele's tube.

Heating and Observation: The heating bath is gently heated. As the temperature rises, a

stream of air bubbles will emerge from the open end of the capillary tube.

Boiling Point Determination: The temperature at which a rapid and continuous stream of

bubbles emerges is noted. The heat is then removed, and the temperature at which the liquid

begins to enter the capillary tube is recorded as the boiling point.[9][10][11][12]

Determination of Density (Pycnometer Method)
A pycnometer, a flask with a specific volume, is used for precise density measurements.

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is

accurately measured using an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with N-Methoxy-N-
methylacetamide-d3, ensuring no air bubbles are present. The stopper is inserted, and any

excess liquid is carefully wiped off. The filled pycnometer is then weighed.

Volume Determination: The mass of the pycnometer filled with a reference substance of

known density (e.g., deionized water) at a specific temperature is also determined. This

allows for the precise calculation of the pycnometer's volume.

Density Calculation: The density of the sample is calculated by dividing the mass of the

sample (mass of filled pycnometer minus mass of empty pycnometer) by the volume of the

pycnometer.[13]

Determination of Refractive Index (Abbe Refractometer)
An Abbe refractometer is a common instrument for measuring the refractive index of liquids.
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Instrument Calibration: The refractometer is first calibrated using a standard liquid with a

known refractive index (e.g., distilled water).

Sample Application: A few drops of N-Methoxy-N-methylacetamide-d3 are placed on the

prism surface of the refractometer.

Measurement: The prisms are closed, and the light source is switched on. The user looks

through the eyepiece and adjusts the controls until the boundary line between the light and

dark regions is sharp and centered in the crosshairs.

Reading the Value: The refractive index is then read directly from the instrument's scale. The

temperature should be controlled and recorded as the refractive index is temperature-

dependent.

Synthesis Workflow
N-Methoxy-N-methylacetamide-d3 is the deuterated analogue of N-Methoxy-N-

methylacetamide (a Weinreb amide). The synthesis generally involves the acylation of N,O-

dimethylhydroxylamine. The following diagram illustrates a typical synthetic route. For the

deuterated product, a deuterated starting material, such as acetyl-d3 chloride, would be used.
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Hydrochloride
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Drying
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Crude Product N-Methoxy-N-
methylacetamide-d3
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Caption: Synthetic pathway for N-Methoxy-N-methylacetamide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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